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Compound of Interest

Compound Name: 1-Methylpiperidine-4-carbonitrile

Cat. No.: B1314567 Get Quote

An In-Depth Technical Guide to the Material Safety of 1-Methylpiperidine-4-carbonitrile

This document provides a comprehensive technical guide on the safe handling, storage, and

emergency procedures for 1-Methylpiperidine-4-carbonitrile (CAS No. 20691-92-3). It is

intended for researchers, scientists, and drug development professionals who may work with

this compound. The information herein is synthesized from available material safety data

sheets and chemical databases to provide a cohesive and practical safety framework. The

causality behind each procedural recommendation is explained to ensure a deep

understanding of the associated risks and mitigation strategies.

Section 1: Chemical and Physical Identity
1-Methylpiperidine-4-carbonitrile is a heterocyclic compound used as a building block in the

synthesis of more complex molecules, particularly in pharmaceutical research. Its identity is

defined by the following properties.
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Property Value Source

CAS Number 20691-92-3 [1][2][3]

Molecular Formula C₇H₁₂N₂ [2]

Molecular Weight 124.18 g/mol [2]

Physical Form Liquid [3]

Purity Typically ≥95% [3]

InChI Key
HNAKTMSXYZOSTP-

UHFFFAOYSA-N
[3]

Storage Temperature Refrigerator [3]

Section 2: Hazard Identification and GHS
Classification
A thorough understanding of the inherent hazards of 1-Methylpiperidine-4-carbonitrile is

fundamental to its safe use. Based on available data, this compound is classified as highly

hazardous.[3] The Globally Harmonized System (GHS) classifications are summarized below.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation
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GHS Pictograms:

Expert Analysis of Hazards:

The combination of H-statements indicates that 1-Methylpiperidine-4-carbonitrile poses a

significant multi-route exposure risk.

High Acute Toxicity (H301, H311, H331): The "Toxic" classification (as opposed to "Harmful")

signifies that exposure to relatively small quantities of the substance via ingestion, skin

contact, or inhalation can cause severe health effects or be fatal. This necessitates the use

of stringent engineering controls (fume hood) and a comprehensive Personal Protective

Equipment (PPE) ensemble to prevent any direct contact.

Irritant Properties (H315, H319, H335): The compound is a known irritant to the skin, eyes,

and respiratory tract.[3] While less severe than its systemic toxicity, irritation can be a first

indicator of exposure and can lead to chronic issues with repeated contact. The potential for

serious eye irritation demands robust eye protection.

Section 3: Risk Mitigation and Safe Handling
Protocols
A self-validating safety protocol is one where engineering controls, personal protective

equipment, and procedural steps work in concert to minimize risk at every stage.

Engineering Controls
The primary line of defense is to isolate the researcher from the chemical.

Chemical Fume Hood: All work involving the handling of 1-Methylpiperidine-4-carbonitrile,

including weighing, transferring, and use in reactions, must be performed inside a certified

chemical fume hood to prevent inhalation of toxic vapors.[4][5][6]

Safety Stations: An eyewash station and a safety shower must be immediately accessible

and unobstructed in the laboratory where the compound is handled.[4][7]

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be selected to match the identified hazards.

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection
Chemical splash goggles and

a full-face shield.

Goggles must conform to

EN166 (EU) or OSHA 29 CFR

1910.133 (US) standards.[4][8]

A face shield is mandatory

over goggles to protect against

splashes, which can cause

serious eye irritation.[9]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber, minimum

thickness 0.4 mm) and a

flame-retardant lab coat.

Gloves must be inspected for

integrity before each use.[10]

Given the H311 "Toxic in

contact with skin"

classification, double-gloving is

recommended. Contaminated

gloves must be disposed of

properly.[10]

Respiratory Protection

Not required if work is

conducted within a certified

fume hood.

If there is a risk of ventilation

failure, a NIOSH/MSHA-

approved respirator with

cartridges appropriate for

organic vapors and nitriles

(e.g., Type ABEK) must be

available for emergency use.

[10]

Procedural Workflow for Safe Handling
The following step-by-step workflow is designed to prevent exposure at all stages of handling.
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Diagram 1: Safe Handling Workflow for 1-Methylpiperidine-4-carbonitrile
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Caption: Diagram 1: A sequential workflow for handling 1-Methylpiperidine-4-carbonitrile.
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Section 4: Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is critical.

First-Aid Measures
Immediate medical attention is required for any exposure.[6][7][11]

Exposure Route First-Aid Protocol

Inhalation

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration (avoid mouth-to-mouth). Call

a poison center or physician immediately.[6][10]

[11]

Skin Contact

Take off all contaminated clothing immediately.

[11] Rinse the affected skin area with copious

amounts of water for at least 15 minutes.[7][11]

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[7]

[10][11] Remove contact lenses if present and

easy to do.[11] Continue rinsing. Call a poison

center or physician immediately.

Ingestion

Do NOT induce vomiting.[4][11] If the person is

conscious, rinse their mouth with water.[10][11]

Never give anything by mouth to an

unconscious person.[10][12] Seek immediate

medical attention.

Accidental Release and Fire-Fighting
Accidental Release: In case of a spill, evacuate all non-essential personnel from the area.

[12] Remove all sources of ignition.[4][12] Ensure adequate ventilation. Wearing full PPE,

cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[4]
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[12] Collect the material using non-sparking tools and place it in a suitable, sealed container

for disposal.[4][12] Do not allow the chemical to enter drains.[12]

Fire-Fighting: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to

extinguish a fire.[4][10][12] Hazardous combustion products include toxic carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[4][6][10] Due to the nitrile group, the formation of highly

toxic hydrogen cyanide gas is possible. Firefighters must wear full protective gear and a self-

contained breathing apparatus (SCBA).[4][6][10]

Diagram 2: Emergency Response Protocol
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Caption: Diagram 2: A decision-making flowchart for emergency events.

Section 5: Toxicological and Ecological Profile
Toxicological Summary: The primary toxicological hazards are high acute toxicity via oral,

dermal, and inhalation routes, as well as irritation to the skin, eyes, and respiratory system.

[3] Comprehensive toxicological data, such as LD50 or LC50 values, are not readily

available in the public domain. Therefore, this chemical should be handled with the

assumption of high toxicity, and exposure should be avoided entirely. The long-term effects

of chronic, low-level exposure have not been investigated.[10]

Ecological Information: There is no specific data available regarding the ecotoxicity of 1-
Methylpiperidine-4-carbonitrile. As a standard practice for all laboratory chemicals,

discharge into the environment must be avoided.[12] All waste materials must be treated as

hazardous chemical waste and disposed of through a licensed professional waste disposal

service.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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